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Compound of Interest

Compound Name: Octyl thiomaltoside

Cat. No.: B174600

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for n-Octyl-B-D-thiomaltoside, a non-ionic detergent used in membrane protein
research. Due to a lack of extensive, specific toxicological data for this compound, the
information presented is largely based on data from structurally similar compounds, such as n-
Octyl-B-D-maltopyranoside and n-Octyl-3-D-thioglucopyranoside, as well as general best
practices for handling laboratory chemicals of unknown toxicity. It is imperative that users
exercise caution and adhere to all institutional and regulatory safety protocols. This guide is
intended for research use only and is not approved for use in humans or in clinical diagnosis.[1]

Introduction to Octyl Thiomaltoside

n-Octyl-B-D-thiomaltoside is a non-ionic detergent valued in biochemical and drug development
applications for its ability to solubilize and stabilize membrane proteins.[1] Its amphipathic
nature, with a hydrophilic maltose headgroup and a hydrophobic octyl tail linked by a thioether
bond, allows it to disrupt lipid-lipid and lipid-protein interactions without denaturing the protein
structure. The thioether linkage confers resistance to degradation by 3-glucosidases, offering
greater stability in certain experimental contexts.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in ensuring
its safe handling. The table below summarizes the key characteristics of Octyl Thiomaltoside
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and related compounds.

Property Value Compound

Molecular Formula C20H38010S n-Octyl-B-D-thiomaltoside

Molecular Weight 470.58 g/mol n-Octyl-pB-D-thiomaltoside

Appearance Solid or powder n-Octyl-B-D-thiomaltoside
Soluble in water (= 20% at O-

Solubility 5°C), DCM, DMF, and DMSO. n-Octyl-B-D-thiomaltoside
[1][2]

Purity >95% n-Octyl-B-D-thiomaltoside[2]

Storage Temperature

Recommended: -20°C or 4°C

n-Octyl-B-D-thiomaltoside[3]

Critical Micelle Concentration
(CMC)

Not available

n-Octyl-B-D-thiomaltoside

CMC of n-Nonyl-B-D-

thiomaltoside

2.4 mM

n-Nonyl-B-D-thiomaltoside[4]

Hazard Identification and GHS Classification

As of the latest available information, n-Octyl-3-D-thiomaltoside has not been thoroughly

investigated for its chemical, physical, and toxicological properties.[2] Consequently, it is not
currently classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).[2][5][6] However, the absence of a formal classification does not imply that

the substance is harmless. It should be handled with the care afforded to all laboratory

chemicals with unknown toxicological profiles.

Potential Hazards:

o Eye Contact: May cause irritation and slight corneal injury.[2]

o Skin Contact: May cause flushing and potentially irritation or an allergic reaction.[2]

« Inhalation: Inhalation of dust may cause irritation to the nasal mucosa.[2]
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« Ingestion: While acute toxicity is unknown, chronic or excessive ingestion may lead to

adverse effects.[2]

First-Aid Measures

In the event of exposure to Octyl Thiomaltoside, the following first-aid procedures should be

followed promptly.

Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
open.[2] Seek medical attention if irritation
persists.[2]

Skin Contact

Remove contaminated clothing.[5] Flush the
affected area with plenty of water, followed by
washing with soap and water.[2] Seek medical

attention if irritation develops or persists.[2]

Move the individual to fresh air.[2] If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e o
stopped, provide artificial respiration.[2] Seek
immediate medical attention.[2]
Rinse mouth with water.[5] Drink water and seek
_ immediate medical attention.[2] Do not induce
Ingestion

vomiting. Never give anything by mouth to an

unconscious person.[2]

Handling and Storage

Proper handling and storage procedures are critical to minimizing the risk of exposure and

maintaining the integrity of the compound.

Handling:

o Work in a well-ventilated area, preferably in a certified chemical fume hood.
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Storage:

Avoid creating dust when handling the solid form.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Use appropriate personal protective equipment (PPE) as detailed in the next section.

For industrial or occupational use only; not for consumer sale or use.[7]

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

 Recommended storage temperatures are typically -20°C or 4°C to ensure stability.[3]

o Keep away from strong oxidizing agents, as violent reactions can occur.[5][6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Octyl Thiomaltoside.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with

side shields meeting ANSI

Z87.1 or equivalent standards.

To protect against splashes

and dust.

Hand Protection

Chemically resistant gloves
(e.g., nitrile or butyl rubber)
tested according to EN 374.[5]

To prevent skin contact.
Inspect gloves for any signs of

degradation before use.

Body Protection

A laboratory coat should be

worn at all times.

To protect personal clothing

from contamination.

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved respirator with an
appropriate particulate filter is

recommended.

To prevent inhalation of dust

particles.

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.sigmaaldrich.com/US/en/product/sigma/19181
https://cdn.caymanchem.com/cdn/insert/17184.pdf
https://www.carlroth.com/medias/SDB-4139-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxNTd8YXBwbGljYXRpb24vcGRmfGFEZzRMMmd3TUM4NU1UZ3lNamd4TURjeU5qY3dMMU5FUWw4ME1UTTVYMGRDWDBWT0xuQmtaZ3w0ZTk3NjQzYjViNTE2OGFiOGU5NjVjNmYyMzc0Y2MzNWU1ZjZjOTA5MDhiODdjYmUzMDc0YzI0OTg3NTYwMWFj
https://www.carlroth.com/medias/SDB-4139-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMyMTV8YXBwbGljYXRpb24vcGRmfGFERm1MMmcyWVM4NU1UZ3lNamd5TURVMU56RXdMMU5FUWw4ME1UTTVYMDFVWDBWT0xuQmtaZ3wxM2Y1MmM5NTIxNjJkMjZhNGE4YjEzMDQwNTExNTQzZWMxNmNmMzkzNGNhODJhMDAyYmQ0MzY3MjkyOWYzYzQw
https://www.benchchem.com/product/b174600?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-4139-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxNTd8YXBwbGljYXRpb24vcGRmfGFEZzRMMmd3TUM4NU1UZ3lNamd4TURjeU5qY3dMMU5FUWw4ME1UTTVYMGRDWDBWT0xuQmtaZ3w0ZTk3NjQzYjViNTE2OGFiOGU5NjVjNmYyMzc0Y2MzNWU1ZjZjOTA5MDhiODdjYmUzMDc0YzI0OTg3NTYwMWFj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a research chemical
with unknown toxicity, such as Octyl Thiomaltoside.
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Preparation

Review Safety Data Sheet (SDS)
and relevant literature

:

Don Personal Protective
Equipment (PPE)

Handling
y

Weigh solid in a fume hood
or ventilated enclosure

:

Prepare solution in a
chemical fume hood

Use in Experiment

Conduct experiment following
established protocols

Cleanup and Disposal

Decontaminate work surfaces
and equipment

:

Dispose of waste in
approved containers

l

Remove and properly
dispose of/clean PPE

Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b174600?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and Handling of Octyl Thiomaltoside: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174600#safety-and-handling-precautions-for-octyl-
thiomaltoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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